![molecular formula C20H12Cl2N2O B4653459 2-(2,4-dichlorophenyl)-3-phenyl-4(3H)-quinazolinone](/img/structure/B4653459.png)
2-(2,4-dichlorophenyl)-3-phenyl-4(3H)-quinazolinone
Overview
Description
2-(2,4-dichlorophenyl)-3-phenyl-4(3H)-quinazolinone, also known as DCQ, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various research fields. DCQ is a heterocyclic organic compound that belongs to the quinazolinone family, which has been widely studied for its pharmacological properties.
Mechanism of Action
The mechanism of action of 2-(2,4-dichlorophenyl)-3-phenyl-4(3H)-quinazolinone is not fully understood, but it is believed to act by inhibiting various enzymes and signaling pathways involved in inflammation, cancer, and viral replication. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins that contribute to inflammation. This compound has also been shown to inhibit the activity of protein kinase CK2, which is involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This compound has also been shown to induce apoptosis, which is a programmed cell death that is important for the prevention of cancer. In addition, this compound has been shown to inhibit viral replication by targeting various viral enzymes.
Advantages and Limitations for Lab Experiments
2-(2,4-dichlorophenyl)-3-phenyl-4(3H)-quinazolinone has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. This compound is also stable under various experimental conditions, which makes it suitable for long-term experiments. However, this compound also has some limitations for lab experiments. It has low solubility in water, which can limit its use in aqueous-based experiments. This compound also has potential toxicity, which requires careful handling and disposal.
Future Directions
There are several future directions for the study of 2-(2,4-dichlorophenyl)-3-phenyl-4(3H)-quinazolinone. One direction is to further investigate its anti-inflammatory and anti-cancer activities, as well as its potential use in treating neurological disorders. Another direction is to study the structure-activity relationship of this compound and its analogs, which can provide insights into the mechanism of action and lead to the development of more potent compounds. Additionally, the use of this compound as a tool compound for studying various enzymes and signaling pathways can also be explored.
Scientific Research Applications
2-(2,4-dichlorophenyl)-3-phenyl-4(3H)-quinazolinone has been used in various scientific research applications due to its pharmacological properties. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-viral activities. This compound has also been studied for its potential use in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
2-(2,4-dichlorophenyl)-3-phenylquinazolin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H12Cl2N2O/c21-13-10-11-15(17(22)12-13)19-23-18-9-5-4-8-16(18)20(25)24(19)14-6-2-1-3-7-14/h1-12H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFQGRSLSJRHXOP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=NC3=CC=CC=C3C2=O)C4=C(C=C(C=C4)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H12Cl2N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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